Cas no 2228521-38-6 (1-(2-bromo-4,6-dimethoxyphenyl)ethane-1,2-diol)

• Product Name: 1-(2-bromo-4,6-dimethoxyphenyl)ethane-1,2-diol
• CAS No: 2228521-38-6
• MF: C₁₀H₁₃BrO₄
• MW: 277.111822843552
• CID: 6482721
• PubChem ID: 165884628
• Update Time: 2025-10-29

1-(2-bromo-4,6-dimethoxyphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,6-dimethoxyphenyl)ethane-1,2-diol
• 2228521-38-6
• EN300-1938213

• Inchi： 1S/C10H13BrO4/c1-14-6-3-7(11)10(8(13)5-12)9(4-6)15-2/h3-4,8,12-13H,5H2,1-2H3
• InChI Key： ZKFJWYFBIXKJJO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1C(CO)O)OC)OC

Computed Properties

• Exact Mass: 275.99972g/mol
• Monoisotopic Mass: 275.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 58.9Ų

Additional information on 1-(2-bromo-4,6-dimethoxyphenyl)ethane-1,2-diol

1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol: A Comprehensive Overview

1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol, also known by its CAS number 2228521-38-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated aromatic ring with a diol group. The presence of the bromine atom and the methoxy groups on the aromatic ring suggests potential applications in drug design and material science. Recent studies have highlighted its role in various biochemical pathways, making it a promising candidate for further research.

The chemical structure of 1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol is intriguing. The aromatic ring is substituted with bromine at the 2-position and methoxy groups at the 4 and 6 positions. This substitution pattern imparts unique electronic properties to the molecule, which can influence its reactivity and biological activity. The ethane-1,2-diol group attached to the aromatic ring adds hydrophilic characteristics, potentially enhancing solubility and bioavailability. These structural features make the compound a versatile building block for synthesizing more complex molecules.

Recent advancements in synthetic chemistry have enabled efficient methods for the preparation of 1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol. One such method involves the nucleophilic substitution of a bromide on an aromatic ring with a diol group. This approach not only simplifies the synthesis process but also allows for precise control over the substituents on the aromatic ring. Researchers have explored various reaction conditions to optimize yield and purity, paving the way for large-scale production.

The biological activity of 1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol has been a focal point of recent studies. In vitro assays have demonstrated its potential as an antioxidant and anti-inflammatory agent. The methoxy groups on the aromatic ring are known to contribute to these effects by stabilizing reactive oxygen species and modulating inflammatory pathways. Furthermore, preliminary results from animal studies suggest that this compound may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases.

In addition to its biological applications, 1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol has shown promise in materials science. Its hydrophilic nature makes it suitable for use in hydrogels and other biomaterials. Recent research has explored its ability to form cross-linked networks with other polymers, resulting in materials with tunable mechanical properties. These findings underscore its potential in developing advanced drug delivery systems and tissue engineering scaffolds.

The synthesis and characterization of 1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol have been extensively documented in recent scientific literature. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These analytical techniques provide valuable insights into the compound's stability under different conditions and its reactivity towards various reagents.

In conclusion, 1-(2-Bromo-4,6-Dimethoxyphenyl)Ethane-1,2-Diol, with its CAS number 2228521-38-6, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure enables it to serve as a valuable tool in drug discovery and materials science. As research continues to unravel its potential, this compound is poised to make significant contributions to both academic and industrial sectors.